Cas no 131245-27-7 (Phenol, 3,5-dinitro-4-[3-(4-nitrophenoxy)propoxy]-)

• Product Name: Phenol, 3,5-dinitro-4-[3-(4-nitrophenoxy)propoxy]-
• CAS No: 131245-27-7
• MF: C₁₅H₁₃N₃O₉
• MW: 379.278424024582
• CID: 1227637
• Update Time: 2024-08-03

Phenol, 3,5-dinitro-4-[3-(4-nitrophenoxy)propoxy]- Chemical and Physical Properties

Names and Identifiers

• Phenol, 3,5-dinitro-4-[3-(4-nitrophenoxy)propoxy]-

• Inchi： 1S/C15H13N3O9/c19-11-8-13(17(22)23)15(14(9-11)18(24)25)27-7-1-6-26-12-4-2-10(3-5-12)16(20)21/h2-5,8-9,19H,1,6-7H2
• InChI Key： NBDXRKSHCXUNDZ-UHFFFAOYSA-N
• SMILES： C1(O)=CC([N+]([O-])=O)=C(OCCCOC2=CC=C([N+]([O-])=O)C=C2)C([N+]([O-])=O)=C1

Computed Properties

• Exact Mass: 379.06519

Experimental Properties

• Density: 1.524±0.06 g/cm3(Predicted)
• Melting Point: 138-140 °C(Solv: ethanol (64-17-5))
• Boiling Point: 623.0±55.0 °C(Predicted)
• PSA: 168.11
• pka: 7.00±0.10(Predicted)